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Compound of Interest

Compound Name: Metoserpate

Cat. No.: B1676521 Get Quote

An In-depth Guide to the Chemical Structure, Analytical Methodology, and Known Biological

Effects

Introduction
Metoserpate, a derivative of the rauwolfia alkaloid reserpine, is a compound that has found

application in veterinary medicine as a tranquilizing agent. This technical guide provides a

comprehensive overview of the chemical structure, analytical methods for its determination,

and available data on its biological effects. This document is intended for researchers,

scientists, and drug development professionals seeking detailed information on this molecule.

Chemical Structure
Metoserpate is chemically designated as methyl (1R,15S,17S,18R,19S,20S)-6,17,18-

trimethoxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate. It is a

complex heterocyclic compound belonging to the alkaloid class.

Molecular Formula: C₂₄H₃₂N₂O₅

Molecular Weight: 428.5 g/mol
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Physicochemical Properties
A summary of the key physicochemical properties of Metoserpate is provided in the table

below.

Property Value

Molecular Weight 428.5 g/mol

Molecular Formula C₂₄H₃₂N₂O₅

XLogP3 2.5

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 5

Exact Mass 428.23112213 g/mol

Monoisotopic Mass 428.23112213 g/mol

Topological Polar Surface Area 73.0 Å²

Heavy Atom Count 31

Formal Charge 0

Complexity 662

Experimental Protocols
Analytical Determination by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
A validated method for the simultaneous determination of Metoserpate, buquinolate, and

diclofenac in porcine, egg, and milk matrices has been developed.[1][2]

Sample Preparation:

Homogenize the sample (pork, milk, or eggs).
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Extract the analytes with a solution of 0.1% formic acid in acetonitrile.

Defat the extract using n-hexane.

Filter the resulting solution prior to LC-MS/MS analysis.[1][2]

Chromatographic Conditions:

Column: C₁₈ analytical column.[1][2]

Mobile Phase: A gradient of 0.1% acetic acid and methanol.[1][2]

Detection: Tandem mass spectrometry.

Method Performance: The method demonstrates good linearity, accuracy, and precision,

making it suitable for residue analysis in animal-derived food products.[1][2]

Parameter Value

Linearity (R²)
≥0.991 (over a concentration range of 5-50

ng/g)

Intra-day Accuracy (Recovery %) 80 - 108.65%

Inter-day Accuracy (Recovery %) 74.06 - 107.15%

Intra-day Precision (RSD) 2.86 - 13.67%

Inter-day Precision (RSD) 0.05 - 11.74%

Limit of Quantification (LOQ) 1 and 2 µg/kg

Pharmacodynamics and Mechanism of Action
Metoserpate is classified as a tranquilizing agent.[3] Its use in veterinary medicine, particularly

for treating hysteria in replacement pullets, suggests a mechanism of action that modulates

central nervous system activity.[3] A study on its use in chickens reported effective and safe

treatment at a dose of 4 mg/kg body weight on the first day, followed by 2 mg/kg on days 5 and

9, administered via drinking water.[3]
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While the precise molecular targets and signaling pathways of Metoserpate have not been

fully elucidated in the available literature, its structural similarity to reserpine suggests a

potential interaction with monoamine transporters or receptors, leading to a depletion of

neurotransmitters such as serotonin, norepinephrine, and dopamine in the central and

peripheral nervous systems. This depletion is the established mechanism of action for

reserpine and is responsible for its antihypertensive and antipsychotic effects. Further research

is required to determine the specific receptor binding affinities and the exact downstream

signaling cascades affected by Metoserpate.

Potential Signaling Pathways
Based on the tranquilizing effects of Metoserpate and its structural relationship to reserpine, a

plausible mechanism of action involves the disruption of monoaminergic neurotransmission.

The following diagram illustrates a hypothetical workflow for investigating the effects of

Metoserpate on a generic monoaminergic synapse.
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Caption: Hypothetical workflow for investigating Metoserpate's effect on a dopaminergic

synapse.

Conclusion
Metoserpate is a rauwolfia alkaloid derivative with established use as a veterinary tranquilizer.

Detailed analytical methods for its detection in biological matrices are available. However, a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.benchchem.com/product/b1676521?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


comprehensive understanding of its pharmacokinetics, pharmacodynamics, and the specific

signaling pathways it modulates is currently lacking in the public domain. Further research into

its receptor binding profile and its effects on neurotransmitter systems is warranted to fully

characterize its mechanism of action and to explore any potential for further drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1676521?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/29473195/
https://pubmed.ncbi.nlm.nih.gov/29473195/
https://www.researchgate.net/publication/340116224_Determination_of_metoserpate_buquinolate_and_diclofenac_in_pork_eggs_and_milk_using_liquid_chromatography-tandem_mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/606230/
https://pubmed.ncbi.nlm.nih.gov/606230/
https://www.benchchem.com/product/b1676521#what-is-the-chemical-structure-of-metoserpate
https://www.benchchem.com/product/b1676521#what-is-the-chemical-structure-of-metoserpate
https://www.benchchem.com/product/b1676521#what-is-the-chemical-structure-of-metoserpate
https://www.benchchem.com/product/b1676521#what-is-the-chemical-structure-of-metoserpate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676521?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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